3-bromo-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}benzamide

• IUPAC Name: 3-bromo-N-(5,6-dihydro-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl)benzamide
• InChI: InChI=1S/C11H9BrN4OS/c12-8-3-1-2-7(6-8)9(17)13-10-14-15-11-16(10)4-5-18-11/h1-3,6H,4-5H2,(H,13,14,17)
• InChI Key: SWRQRRZLPMRBHC-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=NN=C(N21)NC(=O)C3=CC(=CC=C3)Br
• Molecular Formula: C11H9BrN4OS
• Molecular Weight: 325.19 g/mol

Description

3-bromo-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}benzamide, also known as 3-BNTB, is a novel organic compound that has been used in a variety of scientific research applications. It is a member of the thiazole family, which is a group of compounds with a sulfur-containing ring structure. 3-BNTB has a unique structure, which allows it to interact with a variety of biological molecules in a variety of ways. This makes it a useful tool for researchers in a variety of fields.

Scientific Research Applications

3-bromo-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}benzamide has been used in a variety of scientific research applications. It has been used to study the structure and function of proteins, as well as to investigate the potential therapeutic effects of drugs on various diseases. It has also been used in the study of enzyme kinetics and drug metabolism, as well as to study the effects of environmental contaminants on human health.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines, have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects .

Mode of Action

It’s worth noting that similar compounds have been found to interact with different target receptors due to their hydrogen bond accepting and donating characteristics . This allows them to make specific interactions with different target receptors, which could lead to various biological effects.

Biochemical Pathways

Compounds with similar structures have been found to inhibit enzymes such as carbonic anhydrase, cholinesterase, alkaline phosphatase, lipase, and aromatase . These enzymes play crucial roles in various biochemical pathways, and their inhibition can lead to significant downstream effects.

Pharmacokinetics

In silico pharmacokinetic studies have been summarized for similar compounds . These studies can provide insights into the compound’s bioavailability and its potential behavior in the body.

Result of Action

Similar compounds have been found to exhibit diverse pharmacological activities, which could result from their interactions with various target receptors .

Advantages and Limitations for Lab Experiments

3-bromo-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}benzamide has several advantages for use in laboratory experiments. It is relatively stable, and can be stored for long periods of time without significant degradation. It is also relatively non-toxic, making it safe to handle in the laboratory. However, it is also relatively expensive, and its effects can vary depending on the specific conditions of the experiment.

Future Directions

The potential applications of 3-bromo-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}benzamide are vast, and there are many possible future directions for research. Some potential areas of research include the study of the effects of this compound on the immune system, its use as a tool for drug discovery, and its potential use in the development of novel therapeutic agents. Additionally, further research into the structure and function of this compound could lead to a better understanding of its interactions with other molecules and its effects on various diseases.

Synthesis Methods

3-bromo-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}benzamide is synthesized through a multi-step process. The first step involves the condensation of an amine and a thiol in the presence of a base, such as sodium hydroxide. This results in the formation of an intermediate compound, which is then reacted with a brominating agent, such as N-bromosuccinimide (NBS). This yields this compound as the final product.